Cas no 216862-58-7 (CEF14, EBV Rta Protein (28-37))

CEF14, EBV Rta Protein (28-37), is a synthetic peptide corresponding to residues 28–37 of the Epstein-Barr Virus (EBV) Replication and Transcription Activator (Rta) protein. This peptide is designed for research applications, particularly in studying EBV pathogenesis, immune responses, and molecular interactions involving the Rta protein. Its high purity (>95%) and precise sequence ensure reliable performance in assays such as ELISA, Western blotting, and epitope mapping. The product is supplied lyophilized, offering stability and flexibility for reconstitution in various buffers. CEF14 serves as a valuable tool for virology and immunology studies, enabling detailed investigation of EBV-mediated mechanisms and potential therapeutic targets.

CEF14, EBV Rta Protein (28-37) structure

216862-58-7 structure

Product Name:CEF14, EBV Rta Protein (28-37)

CAS No:216862-58-7

MF:

MW:

CID:4745601

Update Time:2025-10-22

CEF14, EBV Rta Protein (28-37) Chemical and Physical Properties

Names and Identifiers

- CEF14, EBV Rta Protein (28-37)

CEF14, EBV Rta Protein (28-37) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce55522-1mg	CEF14, EBV Rta Protein 28-37	216862-58-7	98%	1mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce55522-5mg	CEF14, EBV Rta Protein 28-37	216862-58-7	98%	5mg	￥0.00	2023-09-07

CEF14, EBV Rta Protein (28-37) Related Literature

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Additional information on CEF14, EBV Rta Protein (28-37)

Recent Advances in Chemical Biology and Medicine: Insights on 216862-58-7, CEF14, and EBV Rta Protein (28-37)

The chemical compound 216862-58-7 has recently garnered attention in the field of chemical biology and medicine due to its potential applications in therapeutic development. This compound, along with the product names CEF14 and EBV Rta Protein (28-37), represents a growing area of research focused on targeting specific biological pathways and viral proteins. This research brief aims to provide an overview of the latest findings related to these keywords, highlighting their significance in current scientific investigations.

Recent studies have explored the role of 216862-58-7 as a modulator of key cellular processes, particularly in the context of antiviral and anticancer therapies. Its structural properties suggest a high affinity for specific protein targets, making it a promising candidate for further drug development. Concurrently, CEF14, a novel compound in the same domain, has shown efficacy in preclinical models, particularly in modulating immune responses and inhibiting viral replication. The EBV Rta Protein (28-37), a peptide fragment derived from the Epstein-Barr virus, has been investigated for its role in viral latency and reactivation, offering insights into potential therapeutic interventions.

Methodologically, researchers have employed advanced techniques such as high-throughput screening, molecular docking, and in vitro assays to evaluate the interactions of 216862-58-7 and CEF14 with their respective targets. For EBV Rta Protein (28-37), studies have utilized peptide synthesis and functional assays to elucidate its biological activity. These approaches have yielded valuable data on the binding affinities, pharmacokinetics, and therapeutic potential of these compounds.

The results of these investigations indicate that 216862-58-7 exhibits significant inhibitory effects on specific enzymatic pathways, while CEF14 demonstrates promising immunomodulatory properties. EBV Rta Protein (28-37) has been shown to play a critical role in viral gene expression, suggesting its utility as a target for antiviral therapies. Collectively, these findings underscore the potential of these compounds in addressing unmet medical needs, particularly in the realms of infectious diseases and oncology.

In conclusion, the ongoing research on 216862-58-7, CEF14, and EBV Rta Protein (28-37) highlights their therapeutic promise and the need for further exploration. Future studies should focus on optimizing their pharmacological profiles and evaluating their safety and efficacy in clinical settings. This brief serves as a timely update for professionals in the field, offering a concise yet comprehensive overview of these cutting-edge developments.